Cas no 1509939-05-2 (15-Bromo-9,9,18,18-tetrahexyl-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene-6-carbaldehyde)

15-Bromo-9,9,18,18-tetrahexyl-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene-6-carbaldehyde structure

1509939-05-2 structure

Product Name:15-Bromo-9,9,18,18-tetrahexyl-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene-6-carbaldehyde

CAS No:1509939-05-2

MF:C₄₁H₅₇BrOS₂

MW:709.924689054489

CID:5019645

PubChem ID:102220912

Update Time:2026-02-28

15-Bromo-9,9,18,18-tetrahexyl-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1,2-[Dihexylmethylene(5-formylthiophene-3,2-diyl)]-4,5-[dihexylmethylene(5-bromothiophene-3,2-diyl)]benzene
- 7-Bromo-4,4,9,9-tetrahexyl-4,9-dihydro-s-indaceno[1,2-b:5,6-b']dithiophene-2-carbaldehyde
- 15-Bromo-9,9,18,18-tetrahexyl-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6
- 15-bromo-9,9,18,18-tetrahexyl-5,14-dithiapentacyclo[10.6.0.0(3),(1)?.0?,?.0(1)(3),(1)?]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene-6-carbaldehyde
- 15-bromo-9,9,18,18-tetrahexyl-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene-6-carbaldehyde
- F77727
- 1509939-05-2
- 15-Bromo-9,9,18,18-tetrahexyl-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene-6-carbaldehyde
- Inchi： 1S/C41H57BrOS2/c1-5-9-13-17-21-40(22-18-14-10-6-2)33-27-32-34(26-31(33)38-35(40)25-30(29-43)44-38)41(23-19-15-11-7-3,24-20-16-12-8-4)36-28-37(42)45-39(32)36/h25-29H,5-24H2,1-4H3
- InChI Key： SPJGAPIDHKQGLW-UHFFFAOYSA-N
- SMILES： BrC1=CC2=C(C3=CC4=C(C=C3C2(CCCCCC)CCCCCC)C2=C(C=C(C=O)S2)C4(CCCCCC)CCCCCC)S1

Computed Properties

Exact Mass: 708.30342g/mol
Monoisotopic Mass: 708.30342g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 45
Rotatable Bond Count: 21
Complexity: 869
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 18
Topological Polar Surface Area: 73.6

15-Bromo-9,9,18,18-tetrahexyl-5,14-dithiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene-6-carbaldehyde Pricemore >>

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